Cas no 1769-51-3 (4,4'-Phosphinediylbis(N,N-diMethylaniline))

• Product name: 4,4'-Phosphinediylbis(N,N-diMethylaniline)
• CAS No: 1769-51-3
• MF: C₁₆H₂₁N₂P
• MW: 272.325104475021
• MDL: MFCD29059864
• CID: 5152341

4,4'-Phosphinediylbis(N,N-diMethylaniline) Chemical and Physical Properties

Names and Identifiers

• 4,4'-Phosphinediylbis(N,N-diMethylaniline)

• MDL： MFCD29059864
• Inchi： 1S/C16H21N2P/c1-17(2)13-5-9-15(10-6-13)19-16-11-7-14(8-12-16)18(3)4/h5-12,19H,1-4H3
• InChI Key： QADGMTMQPJGHQE-UHFFFAOYSA-N
• SMILES： P(C1=CC=C(C=C1)N(C)C)C1=CC=C(C=C1)N(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4,4'-Phosphinediylbis(N,N-diMethylaniline)

Comprehensive Overview of 4,4'-Phosphinediylbis(N,N-diMethylaniline) (CAS No. 1769-51-3): Properties, Applications, and Industry Relevance

4,4'-Phosphinediylbis(N,N-diMethylaniline) (CAS No. 1769-51-3) is a highly specialized organic compound widely recognized for its unique phosphine-based structure and versatile applications in material science and catalysis. This compound, often abbreviated as PDMA, features a central phosphorus atom bonded to two N,N-dimethylaniline groups, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₁₈H₂₃N₂P, and molecular weight of 298.36 g/mol underscore its role in advanced organic synthesis and polymer chemistry.

In recent years, the demand for 4,4'-Phosphinediylbis(N,N-diMethylaniline) has surged due to its critical role in photocatalysis and OLED technology, aligning with the global shift toward sustainable energy and green chemistry. Researchers and manufacturers are increasingly exploring its potential in light-emitting diodes (LEDs) and solar cell applications, driven by its excellent electron-donating properties and thermal stability. These attributes make it a hotspot for innovation in renewable energy and electronic materials.

The synthesis of 4,4'-Phosphinediylbis(N,N-diMethylaniline) typically involves the reaction of N,N-dimethylaniline with phosphorus trichloride under controlled conditions, followed by purification to achieve high purity grades (>98%). Its crystalline solid form and solubility in common organic solvents like dichloromethane and tetrahydrofuran (THF) facilitate its integration into industrial processes. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to verify its structural integrity and chemical composition.

One of the most compelling applications of CAS No. 1769-51-3 lies in its use as a ligand in transition metal catalysis, particularly in cross-coupling reactions like the Suzuki-Miyaura and Heck reactions. These reactions are pivotal in pharmaceutical manufacturing and agrochemical synthesis, addressing the growing need for efficient drug discovery and crop protection solutions. The compound’s ability to stabilize metal centers enhances catalytic efficiency and reaction yield, making it a preferred choice for fine chemical production.

Beyond catalysis, 4,4'-Phosphinediylbis(N,N-diMethylaniline) is gaining traction in advanced material research, particularly in the development of conductive polymers and nanomaterials. Its incorporation into polymeric matrices improves electrical conductivity and mechanical strength, catering to the flexible electronics and wearable technology markets. This aligns with the rising consumer interest in smart devices and IoT (Internet of Things) applications, where high-performance materials are essential.

From an environmental perspective, the compound’s low toxicity and biodegradability profile make it a safer alternative to traditional heavy metal catalysts. This resonates with the EPA and REACH regulations, which emphasize eco-friendly chemical alternatives. Companies are increasingly adopting PDMA to meet corporate sustainability goals and carbon footprint reduction targets, further driving its market growth.

In conclusion, 4,4'-Phosphinediylbis(N,N-diMethylaniline) (CAS No. 1769-51-3) stands at the intersection of innovation and practical utility, offering solutions for energy, healthcare, and technology sectors. Its multifaceted applications, coupled with regulatory compliance and sustainability benefits, position it as a key player in the future of specialty chemicals. As research continues to unlock its potential, this compound is poised to redefine industry standards and consumer expectations alike.